Cas no 23372-17-0 (4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol)

• Product Name: 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol
• CAS No: 23372-17-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD28505687
• CID: 4642369
• PubChem ID: 100663383
• Update Time: 2025-05-26

4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol
• 3(2H)-Pyridazinone, 4-(hydroxymethyl)-5,6-dimethyl-

• MDL： MFCD28505687
• Inchi： 1S/C7H10N2O2/c1-4-5(2)8-9-7(11)6(4)3-10/h10H,3H2,1-2H3,(H,9,11)
• InChI Key： CRBUPQRGYOXAPS-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C)C(C)=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol

Comprehensive Overview of 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol (CAS No. 23372-17-0): Properties, Applications, and Research Insights

4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol (CAS 23372-17-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridazine derivative, characterized by a hydroxyl group at the 3-position and a hydroxymethyl substituent at the 4-position, serves as a versatile building block in synthetic chemistry. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting metabolic disorders.

The compound's molecular formula C7H10N2O2 and moderate polarity make it soluble in polar organic solvents like DMSO and methanol, a property frequently exploited in high-throughput screening assays. Researchers have noted its ability to form stable hydrogen bonds, which contributes to its utility in structure-activity relationship (SAR) studies. With the growing demand for fragment-based drug discovery, 23372-17-0 has emerged as a valuable scaffold for designing kinase modulators, as evidenced by its inclusion in several patent applications related to anti-inflammatory agents.

In the context of green chemistry trends, synthetic routes to 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol have been optimized to reduce hazardous byproducts. A 2023 study demonstrated an eco-friendly catalytic process achieving >85% yield, addressing the pharmaceutical industry's focus on sustainable synthesis. This aligns with frequent search queries regarding cost-effective heterocycle production and benign-by-design methodologies in academic literature.

Analytical characterization of CAS 23372-17-0 typically involves LC-MS (showing [M+H]+ peak at 155.08 m/z) and 1H NMR (δ 2.35 ppm for methyl groups). These spectral features are crucial for quality control in contract manufacturing organizations (CMOs), where the compound is increasingly requested for custom synthesis projects. The rise of AI-assisted molecular design platforms has further amplified interest in this scaffold, as machine learning models identify it as a privileged structure for GPCR-targeted compounds.

Beyond pharmaceuticals, 5,6-dimethylpyridazin-3-ol derivatives show promise in agrochemical innovation, particularly as templates for next-generation herbicides with improved environmental profiles. Patent analyses reveal that modifications of the hydroxymethyl group in 23372-17-0 can enhance herbicidal activity while maintaining favorable soil degradation characteristics—a key concern in modern precision agriculture systems.

From a regulatory perspective, the compound's OECD 117 logP value of 0.92 suggests favorable pharmacokinetic properties, making it a frequent subject of ADMET prediction studies. This data point responds to common researcher inquiries about lead compound optimization strategies. Recent computational studies utilizing molecular docking simulations have identified potential binding modes with NAD-dependent enzymes, opening new avenues for metabolic disease research.

The commercial availability of 4-(hydroxymethyl)-5,6-dimethylpyridazin-3-ol through specialty chemical suppliers has increased by 40% since 2020, reflecting its growing importance in medicinal chemistry toolkits. Current price benchmarks (typically $120-$150/g at research quantities) position it as a cost-effective alternative to more complex heterocycles for hit-to-lead programs. Storage recommendations emphasize protection from light at -20°C to maintain stability, a detail often searched by laboratory technicians.

Ongoing investigations explore the compound's potential in metal-organic frameworks (MOFs) for catalytic applications, leveraging its bidentate coordination capability. This multidisciplinary applicability answers frequent queries about multipurpose chemical building blocks in materials science forums. The crystalline form (melting point 162-164°C) has also been studied for co-crystal engineering approaches to improve drug solubility.

As the pharmaceutical industry shifts toward targeted covalent inhibitors, the reactive hydroxymethyl group in CAS 23372-17-0 provides strategic modification opportunities. Literature citations have doubled in the past five years, with particular emphasis on its use in proteolysis-targeting chimera (PROTAC) linker design. This trend mirrors the surge in searches for E3 ligase-binding motifs and bifunctional molecules in drug discovery databases.